molecular formula C9H12N2OS B8334238 4-(1-Ethoxy-vinyl)-2-methylsulfanylpyrimidine

4-(1-Ethoxy-vinyl)-2-methylsulfanylpyrimidine

Cat. No.: B8334238
M. Wt: 196.27 g/mol
InChI Key: LHVJBFNORXFQPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Ethoxy-vinyl)-2-methylsulfanylpyrimidine is a useful research compound. Its molecular formula is C9H12N2OS and its molecular weight is 196.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2OS

Molecular Weight

196.27 g/mol

IUPAC Name

4-(1-ethoxyethenyl)-2-methylsulfanylpyrimidine

InChI

InChI=1S/C9H12N2OS/c1-4-12-7(2)8-5-6-10-9(11-8)13-3/h5-6H,2,4H2,1,3H3

InChI Key

LHVJBFNORXFQPN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=C)C1=NC(=NC=C1)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture comprising 16.4 g of 4-chloro-2-methylsulfanylpyrimidine, 38 g of tributyl(1-ethoxyvinyl) tin, 1.43 g of bis(triphenylphosphine)palladium (II) dichloride and 100 ml of DMF was stirred at 80° C. for 3 hours. After cooling the reaction mixture, 300 ml of ethyl acetate and 17.8 g of potassium fluoride were added to the mixture, and the resulting mixture was stirred at room temperature overnight. After filtration with Celite, the filtrate was washed, dried and concentrated. The residue was purified by silica gel column chromatography (hexane:ethylacetate=20:1) to give 18.9 g of 4-(1-ethoxy-vinyl)-2-methylsulfanylpyrimidine.
Quantity
16.4 g
Type
reactant
Reaction Step One
Quantity
38 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
bis(triphenylphosphine)palladium
Quantity
1.43 g
Type
catalyst
Reaction Step Four
Quantity
17.8 g
Type
reactant
Reaction Step Five
Quantity
300 mL
Type
solvent
Reaction Step Five

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